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Compound of Interest

Compound Name: VO-Ohpic trihydrate

Cat. No.: B15606502

For Researchers, Scientists, and Drug Development Professionals

Introduction

VO-Ohpic trihydrate is a potent and selective small-molecule inhibitor of the phosphatase and
tensin homolog (PTEN), a critical tumor suppressor protein.[1][2][3] By inhibiting PTEN's lipid
phosphatase activity, VO-Ohpic trihydrate leads to the activation of the PI3K/Akt signaling
pathway, which is implicated in cell growth, proliferation, and survival.[4][5] This makes it a
valuable tool for studying cellular signaling and for potential therapeutic development. Accurate
and consistent preparation of stock solutions is crucial for obtaining reliable and reproducible
experimental results. This document provides a detailed protocol for the preparation, storage,
and handling of VO-Ohpic trihydrate stock solutions using dimethyl sulfoxide (DMSO) as the
solvent.

Physicochemical and Solubility Data

A summary of the key physicochemical properties and solubility information for VO-Ohpic
trihydrate is presented in the table below.
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Property Value Reference(s)
CAS Number 476310-60-8 [1][2][6]
Molecular Formula C12H16N2011V [61[7]
Molecular Weight 415.20 g/mol [1][41[6]
Appearance A crystalline solid [1][6]

Purity >95% [1]

Solubility in DMSO

=50 mg/mL (120.42 mM)[7],
72 mg/mL (173.41 mM)[4], >10
mM[6], 2121.8 mg/mL[6]. It is
noted that moisture-absorbing
DMSO reduces solubility; fresh
DMSO is recommended.

[416]1[7]

Solubility in Water

Insoluble[4], < 0.1 mg/mL[7]

[417]

Solubility in Ethanol

Insoluble[4], 245.8 mg/mL with

sonication[6]

[4][6]

Solubility in PBS (pH 7.2)

1 mg/mL

[1]

Signaling Pathway of PTEN Inhibition by VO-Ohpic

Trihydrate

The following diagram illustrates the mechanism of action of VO-Ohpic trihydrate.
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Caption: Mechanism of PTEN inhibition by VO-Ohpic trihydrate.

Experimental Protocol: Preparation of a 10 mM
Stock Solution

This protocol details the steps to prepare a 10 mM stock solution of VO-Ohpic trihydrate in
DMSO.

Materials
e VO-Ohpic trihydrate powder (MW: 415.20 g/mol )

e Anhydrous/fresh Dimethyl Sulfoxide (DMSO)
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e Microcentrifuge tubes

e Vortex mixer

o Pipettes and sterile filter tips
e Analytical balance

o Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant
gloves

Procedure

The following workflow outlines the preparation of the stock solution.
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1. Weigh VO-Ohpic trihydrate

2. Add fresh DMSO

3. Dissolve the compound

4. Aliquot the stock solution

5. Store at -20°C or -80°C

Detailed Steps

Calculate the required mass for the desired volume and concentranon.j

Vortex thoroughly. If needed, warm at 37°C for 10 min or use an ultrasonic balh‘j Example: For 1 mL of 10 mM solution, weigh 4.152 mg.

Store in cryovials to avoid repeated freeze-thaw cycles,hl

Click to download full resolution via product page

Caption: Workflow for preparing VO-Ohpic trihydrate stock solution.

Step-by-step instructions:

o Calculate the required mass:
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o To prepare a 10 mM stock solution, use the following formula: Mass (mg) = Molarity
(mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/g)

o For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 0.010 mol/L * 0.001
L *415.20 g/mol * 1000 mg/g = 4.152 mg

Weigh the compound:

o Carefully weigh out the calculated amount of VO-Ohpic trihydrate powder using an
analytical balance.

Add DMSO:

o Add the desired volume of fresh, anhydrous DMSO to the microcentrifuge tube containing
the powder.

Dissolve the compound:

o Vortex the tube thoroughly until the compound is completely dissolved.

o If the compound does not dissolve readily, you can warm the tube at 37°C for 10 minutes
or use an ultrasonic bath to aid dissolution.[6]

Aliquot and store:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes or cryovials. This helps to avoid repeated freeze-thaw cycles which
can degrade the compound.[4][8]

Storage and Stability

Proper storage is critical to maintain the activity of the VO-Ohpic trihydrate stock solution.
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- Storage )

Condition Duration Reference(s)
Temperature

Solid Powder -20°C > 4 years [1]

Stock Solution in
-80°C 1 year [4]

DMSO

Stock Solution in
-20°C 1 month [4117]

DMSO

Note: It is recommended to use the stock solution as soon as possible after preparation.[6]
Avoid repeated freeze-thaw cycles.[4][8]

Safety and Handling Precautions

VO-Ohpic trihydrate has the following hazard classifications:

Harmful if swallowed.[9]

Causes skin irritation.[9]

Causes serious eye irritation.[9]

May cause respiratory irritation.[9]
Always adhere to the following safety measures:

o Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety glasses,
and chemical-resistant gloves.[9]

» Handle the compound in a well-ventilated area, preferably in a chemical fume hood.[9]
e Avoid breathing dust, fumes, gas, mist, vapors, or spray.[9]
e Wash hands thoroughly after handling.[9]

e Do not eat, drink, or smoke when using this product.[9]
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« In case of contact with skin, wash with plenty of soap and water.[9]

 In case of contact with eyes, rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing.[9]

« If inhaled, remove the victim to fresh air and keep at rest in a position comfortable for
breathing.[9]

o Consult the Safety Data Sheet (SDS) for complete safety information before use.[9]

Application-Specific Recommendations

For cell-based assays, it is important to minimize the final concentration of DMSO in the culture
medium to avoid cytotoxicity. The final DMSO concentration should typically be less than 0.5%.
[8] A negative control with the same concentration of DMSO should be included in your
experiments.[8] When diluting the stock solution into aqueous media, it is recommended to do
so immediately before use and to add the stock solution to the media while vortexing to prevent
precipitation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of VO-
Ohpic Trihydrate Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15606502#how-to-prepare-vo-ohpic-trinydrate-stock-
solution-with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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